Cas no 3457-48-5 (4,4'-Dimethylbenzil)

4,4'-Dimethylbenzil structure
4,4'-Dimethylbenzil structure
Product Name:4,4'-Dimethylbenzil
CAS No:3457-48-5
MF:C16H14O2
MW:238.281164646149
MDL:MFCD00008554
CID:84750
PubChem ID:76996
Update Time:2025-04-18

4,4'-Dimethylbenzil Chemical and Physical Properties

Names and Identifiers

    • 1,2-Di-p-tolylethane-1,2-dione
    • 4,4'-Dimethylbenzil
    • 4,4’-Dimethylbenzil
    • 1,2-bis(4-methylphenyl)ethane-1,2-dione
    • 1,2-bis(4-methoxyphenyl)-ethane-1,2-dione
    • 1,2-bis(p-methylphenyl)ethanedione
    • 1,2-di(4-methylphenyl)-1,2-ethanedione
    • 4,4'-dimethylbibenzoyl
    • Di-p-tolylethanedione
    • Ethandione,bis(p-tolyl)
    • p-Tolil
    • 1,2-Bis(4-methylphenyl)-1,2-ethanedione
    • NSC 22505
    • Ethanedione, bis(4-methylphenyl)-
    • 4,4'-Dimethyldibenzoyl
    • Ethandione, bis(p-tolyl)-
    • 1,2-dip-tolylethane-1,2-dione
    • BCWCEHMHCDCJAD-UHFFFAOYSA-N
    • AK105959
    • 1,2-Di-p-tolyl-ethane-1,2-dione
    • BDBM22740
    • D
    • 4,4'-Dimethylbenzil, 97%
    • 4,4-Dimethylbenzil
    • (E)-1,2-Bis(4-methylphenyl)ethane-1,2-dione
    • 1,2-Bis(4-methylphenyl)-1,2-ethanedione #
    • Benzil-based compound, 18
    • NSC-22505
    • Z56899098
    • InChI=1/C16H14O2/c1-11-3-7-13(8-4-11)15(17)16(18)14-9-5-12(2)6-10-14/h3-10H,1-2H
    • PD129616
    • AKOS001043874
    • NS00029687
    • SCHEMBL167254
    • P,p'-dimethylbenzil
    • bis(4-methylphenyl)ethane-1,2-dione
    • A874939
    • 3457-48-5
    • MFCD00008554
    • FT-0617089
    • 4,4 inverted exclamation mark -Dimethylbenzil
    • CS-W014149
    • NSC22505
    • EN300-17206
    • AE-562/06268025
    • 4,4//'-Dimethylbenzil
    • DS-2685
    • CHEMBL192625
    • 1,2-ethanedione, 1,2-bis(4-methylphenyl)-
    • DTXSID60188116
    • 4HZ2Y7K8GZ
    • 1,2-bis(p-tolyl)-ethane-1,2-dione
    • N11959
    • EINECS 222-388-2
    • D1875
    • MDL： MFCD00008554
    • Inchi： 1S/C16H14O2/c1-11-3-7-13(8-4-11)15(17)16(18)14-9-5-12(2)6-10-14/h3-10H,1-2H3
    • InChI Key： BCWCEHMHCDCJAD-UHFFFAOYSA-N
    • SMILES： O=C(C(C1C=CC(C)=CC=1)=O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 238.09900
  • Monoisotopic Mass: 238.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: 4.1
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: Yellow crystalline powder
  • Density: 1.119±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 103.0 to 106.0 deg-C
  • Boiling Point: 211°C/7mmHg(lit.)
  • Flash Point: 168.6 °C
  • Refractive Index: 1.6290 (estimate)
  • Solubility: Almost insoluble (0.012 g/l) (25 º C),
  • PSA: 34.14000
  • LogP: 3.36900
  • Solubility: Not determined

4,4'-Dimethylbenzil Security Information

  • Hazard Statement： H315-H319-H335
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25
  • Risk Phrases：R36/37/38

4,4'-Dimethylbenzil Customs Data

  • HS CODE：2914399090
  • Customs Data：

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

4,4'-Dimethylbenzil Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019063922-25g
4,4'-Dimethylbenzil
 3457-48-5 98%
25g
 $160.74 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D134123-1g
4,4'-Dimethylbenzil
 3457-48-5 ≥98.0%(GC)
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 ¥95.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D134123-250mg
4,4'-Dimethylbenzil
 3457-48-5 ≥98.0%(GC)
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 ¥41.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D134123-25g
4,4'-Dimethylbenzil
 3457-48-5 ≥98.0%(GC)
25g
 ¥1323.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D134123-5g
4,4'-Dimethylbenzil
 3457-48-5 ≥98.0%(GC)
5g
 ¥342.90 2023-09-03
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R021032-25g
4,4'-Dimethylbenzil
 3457-48-5 95%
25g
 ￥747 2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R021032-5g
4,4'-Dimethylbenzil
 3457-48-5 95%
5g
 ￥185 2024-05-24
TRC
D460098-250mg
4,4'-Dimethylbenzil
 3457-48-5
250mg
 $ 50.00 2022-06-05
TRC
D460098-500mg
4,4'-Dimethylbenzil
 3457-48-5
500mg
 $ 65.00 2022-06-05
TRC
D460098-2.5g
4,4'-Dimethylbenzil
 3457-48-5
2.5g
 $ 95.00 2022-06-05

4,4'-Dimethylbenzil Production Method

4,4'-Dimethylbenzil Related Literature

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